Cas no 1450603-63-0 (Pyridin-3-ylmethyl N-[(Z)-heptadec-8-enyl]carbamate)

• Product Name: Pyridin-3-ylmethyl N-[(Z)-heptadec-8-enyl]carbamate
• CAS No: 1450603-63-0
• MF: C₂₄H₄₀N₂O₂
• MW: 388.58660697937
• CID: 2090720
• Update Time: 2025-10-31

Pyridin-3-ylmethyl N-[(Z)-heptadec-8-enyl]carbamate Chemical and Physical Properties

Names and Identifiers

• N-(8Z-Heptadecen-1-yl)-O-(3-pyridylmethyl)carbamate
• BDBM50438786
• 3-pyridinylmethylesterN-(8Z)-8-heptadecen-1-yl-carbamicacid
• Pyridin-3-ylmethyl N-[(Z)-heptadec-8-enyl]carbamate

• Inchi： 1S/C24H40N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-26-24(27)28-22-23-18-17-19-25-21-23/h9-10,17-19,21H,2-8,11-16,20,22H2,1H3,(H,26,27)/b10-9-
• InChI Key： OQYCMOCYWBHSFE-KTKRTIGZSA-N
• SMILES： O(CC1C=NC=CC=1)C(NCCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 18
• Complexity: 385
• Topological Polar Surface Area: 51.2

Additional information on Pyridin-3-ylmethyl N-[(Z)-heptadec-8-enyl]carbamate

Pyridin-3-ylmethyl N-[(Z)-heptadec-8-enyl]carbamate (CAS No. 1450603-63-0): An Overview of Its Structure, Properties, and Applications in Chemical and Biological Research

Pyridin-3-ylmethyl N-[(Z)-heptadec-8-enyl]carbamate (CAS No. 1450603-63-0) is a unique compound that has garnered significant attention in the fields of chemical and biological research due to its distinct structural features and potential applications. This compound, characterized by its pyridine ring and long-chain alkene substituent, offers a range of properties that make it a valuable tool in various scientific endeavors.

The chemical structure of Pyridin-3-ylmethyl N-[(Z)-heptadec-8-enyl]carbamate is particularly noteworthy. The pyridine ring, a six-membered heterocyclic aromatic compound with a nitrogen atom, imparts significant electronic and steric effects to the molecule. The presence of the long-chain alkene substituent, specifically the (Z)-heptadec-8-enyl group, introduces additional complexity and functionality. This combination of structural elements results in a compound with unique physical and chemical properties.

In terms of physical properties, Pyridin-3-ylmethyl N-[(Z)-heptadec-8-enyl]carbamate is typically a solid at room temperature with a melting point that can vary depending on the specific conditions of synthesis and purification. The compound is generally soluble in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various experimental protocols. Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

The chemical reactivity of Pyridin-3-ylmethyl N-[(Z)-heptadec-8-enyl]carbamate is another area of significant interest. The carbamate functional group can undergo various reactions, including hydrolysis, nucleophilic substitution, and coupling reactions. These reactions are often utilized in the synthesis of more complex molecules or in the modification of existing compounds to enhance their properties or functionalities. The pyridine ring also contributes to the reactivity by providing additional sites for substitution or coordination with metal ions.

In biological research, Pyridin-3-ymethyl N-[(Z)-heptadec-8-enyl]carbamate has shown promise as a potential therapeutic agent. Recent studies have explored its interactions with biological targets such as enzymes, receptors, and ion channels. For example, research has demonstrated that this compound can modulate the activity of certain enzymes involved in metabolic pathways, potentially offering new avenues for drug development. Additionally, its ability to interact with cell membranes due to the long-chain alkene substituent has been investigated for its potential use in drug delivery systems.

The pharmacological properties of Pyridin-3-ylmethyl N-[(Z)-heptadec-8-enyl]carbamate are also an active area of investigation. Preclinical studies have evaluated its efficacy and safety in various models of disease. For instance, some studies have shown that this compound exhibits anti-inflammatory and anti-cancer properties, making it a candidate for further development as a therapeutic agent. However, more extensive research is needed to fully understand its mechanisms of action and potential side effects.

In addition to its potential therapeutic applications, Pyridin-3-ylmethyl N-[(Z)-heptadec-8-enyl]carbamate has been used as a tool compound in chemical biology research. Its unique structure allows it to serve as a scaffold for the design and synthesis of novel molecules with tailored properties. Researchers have utilized this compound to probe biological systems and gain insights into molecular mechanisms underlying various physiological processes.

The synthesis of Pyridin-3-ylmethyl N-[(Z)-heptadec-8-enyl]carbamate has been optimized through various methods to improve yield and purity. Common synthetic routes involve the reaction of pyridine derivatives with appropriate alkene substrates under controlled conditions. These methods have been refined to ensure high selectivity and efficiency, making the compound more accessible for research purposes.

In conclusion, Pyridin-3-ylmethyl N-[(Z)-heptadec-8-enyl]carbamate (CAS No. 1450603-63-0) is a versatile compound with a rich structural profile and promising applications in both chemical and biological research. Its unique combination of functional groups provides a foundation for further exploration into its properties and potential uses. As research continues to advance, this compound is likely to play an increasingly important role in the development of new therapeutic agents and the advancement of scientific knowledge.